Cas no 889954-48-7 (6-Chloro-5-nitro-2-(trifluoromethyl)pyrimidin-4-amine)

• Product Name: 6-Chloro-5-nitro-2-(trifluoromethyl)pyrimidin-4-amine
• CAS No: 889954-48-7
• MF: C₅H₂ClF₃N₄O₂
• MW: 242.543189525604
• CID: 5012375
• Update Time: 2023-08-24

6-Chloro-5-nitro-2-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-nitro-2-(trifluoromethyl)pyrimidin-4-amine
• 6-Chloro-5-nitro-2-(trifluoromethyl)pyrimidin-4-amine

• Inchi： 1S/C5H2ClF3N4O2/c6-2-1(13(14)15)3(10)12-4(11-2)5(7,8)9/h(H2,10,11,12)
• InChI Key： BIKMDLCTZFHPMK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N)N=C(C(F)(F)F)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 258
• XLogP3: 2.1
• Topological Polar Surface Area: 97.6